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Compound Focus: Trilinolein

CAS No.: 537-40-6

Cat. No.: S630364

Hazard Summary for Trilinolein

Aspect Classification / Information

GHS Hazard Statement  H413 [1] [2]
Hazard Statement Text May cause long lasting harmful effects to aquatic life [1] [2]
Signal Word No signal word assigned [1]

Hazard Pictogram Not applicable (GHS09 environment pictogram typically for H400, H401,
H410, H411) [3]

Precautionary P273 (Avoid release to the environment) and P501 (Dispose of
Statements contents/container to...) [1]

Regulatory and Safety Context

¢ Environmental Hazard: The H413 statement places trilinolein in the lowest category (Category 4)
for chronic hazards to the aquatic environment [2]. This indicates adverse effects are possible but are
considered less severe than categories defined by H412, H411, or H410.

o Broader Safety Profile: A comprehensive safety assessment of various glyceryl triesters
(triglycerides), including trilinolein, concluded that these ingredients are safe as used in cosmetic
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formulations [4]. The assessment noted that triglycerides primarily function as skin-conditioning
agents and are metabolized similarly to dietary fats when ingested [4].

¢ Penetration Enhancement Note: The same safety assessment highlights that some glyceryl
triesters can enhance the skin penetration of other chemicals. It recommends exercising care when
formulating cosmetics with these ingredients [4].

Risk Management and Handling Guidance

For researchers handling trilinelein in a laboratory setting, the following protocols are advised based on its

Safety Data Sheet (SDS) information [1]:

¢ Personal Protective Equipment (PPE): Wear fire-resistant, impervious clothing and chemical-
impermeable gloves. Use safety goggles and ensure adequate ventilation. If exposure limits are
unknown or irritation is experienced, use a full-face respirator.

¢ Spill and Leak Procedure: Avoid creating dust and prevent the substance from entering drains or
the environment. Collect spilled material into suitable closed containers for disposal using spark-proof
tools.

o Safe Storage: Keep the container tightly sealed in a cool, dry, and well-ventilated area, separated
from foodstuffs and incompatible materials.

¢ Waste Disposal: The material should be disposed of at a licensed chemical destruction plant or via
controlled incineration. Do not contaminate water, food, or feed through storage or disposal practices.

Experimental & Regulatory Considerations

The following diagram outlines the key considerations for handling trilinolein based on its hazard profile.
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Handling Trilinolein (H413)

Environmental Hazard Wion ﬁ&éifety & Disposal
Grevent release to environmena (Use impermeable gloves & goggles)
(Avoid discharge to drains) @nsure adequate Ventilation)

(Follow P273 & P501 protocols) @ispose via licensed facilita

Click to download full resolution via product page
Trilinolein Handling Protocol

This information should be integrated into your laboratory's chemical hygiene plan and environmental

management procedures.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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h413]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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